Cas no 1226471-10-8 (3-(2,3,4-trifluorophenyl)prop-2-enal)

• Product Name: 3-(2,3,4-trifluorophenyl)prop-2-enal
• CAS No: 1226471-10-8
• MF: C₉H₅F₃O
• MW: 186.130613088608
• CID: 5820218
• PubChem ID: 17932324
• Update Time: 2025-05-24

3-(2,3,4-trifluorophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,4-trifluorophenyl)prop-2-enal
• 1226471-10-8
• EN300-1833239
• SCHEMBL21676193

• Inchi： 1S/C9H5F3O/c10-7-4-3-6(2-1-5-13)8(11)9(7)12/h1-5H/b2-1+
• InChI Key： QITINNXPGLRJSG-OWOJBTEDSA-N
• SMILES： FC1C(=C(C=CC=1/C=C/C=O)F)F

Computed Properties

• Exact Mass: 186.02924926g/mol
• Monoisotopic Mass: 186.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on 3-(2,3,4-trifluorophenyl)prop-2-enal

3-(2,3,4-Trifluorophenyl)prop-2-enal: A Comprehensive Overview

The compound 3-(2,3,4-trifluorophenyl)prop-2-enal, also known by its CAS number 1226471-10-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material development.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 3-(2,3,4-trifluorophenyl)prop-2-enal in the development of novel materials with tailored electronic properties. The presence of three fluorine atoms on the aromatic ring introduces significant electron-withdrawing effects, which can influence the reactivity and stability of the molecule. This makes it a valuable component in the synthesis of functional materials such as sensors, optoelectronic devices, and advanced polymers.

In terms of synthesis, researchers have explored various methods to efficiently produce 3-(2,3,4-trifluorophenyl)prop-2-enal. One promising approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the substitution pattern on the aromatic ring. This method not only enhances the yield but also ensures high purity of the final product, making it suitable for applications requiring high precision.

The electronic properties of 3-(2,3,4-trifluorophenyl)prop-2-enal have been extensively studied using computational chemistry techniques. These studies reveal that the compound exhibits a unique combination of conjugation and electron-withdrawing effects, which can be leveraged in designing molecules with specific electronic characteristics. For instance, its ability to act as an electron-deficient aromatic system makes it a potential candidate for use in π-conjugated systems and donor-acceptor materials.

Moreover, recent advancements in green chemistry have led to the exploration of sustainable synthesis pathways for 3-(2,3,4-trifluorophenyl)prop-2-enal. By utilizing renewable feedstocks and catalytic processes with minimal environmental impact, researchers aim to make this compound more accessible while reducing its ecological footprint.

In conclusion, 3-(2,3,4-trifluorophenyl)prop-2-enal, with its CAS number 1226471-10-8, represents a cutting-edge compound with vast potential in modern chemistry and materials science. Its unique properties and versatile applications continue to drive innovative research across multiple disciplines.